2-Chloro-6-nitrobenzoic acid

• IUPAC Name: 2-chloro-6-nitrobenzoic acid
• InChI: InChI=1S/C7H4ClNO4/c8-4-2-1-3-5(9(12)13)6(4)7(10)11/h1-3H,(H,10,11)
• InChI Key: JYHOMEFOTKWQPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C7H4ClNO4
• DSSTOX Substance ID: DTXSID70201603
• Molecular Weight: 201.56 g/mol
• CAS No.: 5344-49-0

Description

2-Chloro-6-nitrobenzoic acid is a chemical compound that undergoes microwave-assisted, regioselective amination reaction with aliphatic and aromatic amines to yield N-substituted 5-nitroanthranilic acid derivatives.

Synthesis Analysis

The synthesis of this compound can be achieved by reacting 2-halo-6-nitrobenzoic acid with ammonia in an organic solvent under the function of a cuprous catalyst.

Molecular Structure Analysis

The molecular formula of this compound is C7H4ClNO4. It has an average mass of 201.564 Da and a Monoisotopic mass of 200.982880 Da.

Chemical Reactions Analysis

This compound undergoes microwave-assisted, regioselective amination reaction with aliphatic and aromatic amines to yield N-substituted 5-nitroanthranilic acid derivatives.

Physical And Chemical Properties Analysis

This compound has a density of 1.6±0.1 g/cm3, a boiling point of 345.7±27.0 °C at 760 mmHg, and a flash point of 162.9±23.7 °C. It has a molar refractivity of 44.6±0.3 cm3, a polar surface area of 83 Å2, and a polarizability of 17.7±0.5 10-24 cm3.

Scientific Research Applications

Crystal Engineering and Structural Analysis

2-Chloro-4-nitrobenzoic acid, a compound related to 2-Chloro-6-nitrobenzoic acid, has been utilized in crystal engineering. It forms various molecular salts with pyridyl and benzoic acid derivatives, which are structurally characterized using spectroscopic, thermal, and X-ray diffraction techniques. The occurrence of weak halogen bonds in the presence of strong hydrogen bonds in these salts highlights the significance of halogen bonds in crystal stabilization (Oruganti et al., 2017).

Synthesis of Heterocyclic Scaffolds

4-Chloro-2-fluoro-5-nitrobenzoic acid, another related compound, serves as a multireactive building block in heterocyclic oriented synthesis (HOS). It aids in the preparation of various substituted nitrogenous heterocycles, which are crucial in drug discovery (Křupková et al., 2013).

Sulfhydryl Group Determination

5,5′-Dithiobis(2-nitrobenzoic acid), a derivative, is useful for determining sulfhydryl groups in biological materials. This compound reacts with blood to suggest the splitting of disulfide bonds by reduced heme (Ellman, 1959).

Pharmaceutical Co-crystal Synthesis

2-Chloro-4-nitrobenzoic acid has been used to create pharmaceutical co-crystals, like the one with nicotinamide. These co-crystals demonstrate higher thermal stability and stronger intermolecular interactions than the pure compounds, indicating their potential in pharmaceutical applications (Lemmerer et al., 2010).

Synthesis and Characterization of Ethanolamine Nitro/Chloronitrobenzoates

Ethanolamine nitro/chloronitrobenzoates, synthesized from 2-chloro-4-nitro/2-chloro-5-nitrobenzoic acids, have shown potential in the treatment of infectious diseases. Their lower toxicity compared to other compounds makes them promising candidates for pharmaceutical development (Crisan et al., 2017).

Mechanism of Action

Target of Action

It’s known that nitro compounds, such as 2-chloro-6-nitrobenzoic acid, are a very important class of nitrogen derivatives . The nitro group, −NO2, like the carboxylate anion, is a hybrid of two equivalent resonance structures .

Mode of Action

Nitro compounds can be prepared in a number of ways, including the direct substitution of hydrocarbons with nitric acid . This suggests that the compound may interact with its targets through a similar mechanism, leading to changes in the target molecules.

Result of Action

It’s known that nitro compounds can have a variety of effects, depending on their specific structures and the targets they interact with .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the compound should be stored in a cool, dry, and well-ventilated place to maintain its stability . Additionally, exposure to dust, mist, gas, or vapors should be avoided, as these can affect the compound’s action .

Safety and Hazards

2-Chloro-6-nitrobenzoic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes.

Biochemical Analysis

Biochemical Properties

2-Chloro-6-nitrobenzoic acid plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. It is known to interact with enzymes such as protoporphyrinogen oxidase, which is involved in the biosynthesis of chlorophylls and heme . The interaction of this compound with this enzyme can inhibit its activity, leading to the accumulation of protoporphyrinogen IX, which is then oxidized to protoporphyrin IX. This inhibition can be utilized in studying the enzyme’s function and regulation.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound can cause oxidative stress in cells, leading to the activation of stress response pathways and changes in gene expression . Additionally, this compound can affect cellular metabolism by altering the activity of metabolic enzymes, thereby impacting the overall metabolic flux within the cell.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms is the inhibition of enzyme activity by binding to the active site of the enzyme . This binding can prevent the enzyme from interacting with its natural substrate, thereby inhibiting its catalytic activity. Additionally, this compound can induce changes in gene expression by modulating transcription factors and other regulatory proteins, leading to altered cellular functions.

Temporal Effects in Laboratory Settings

The stability and degradation of this compound in laboratory settings are crucial for understanding its long-term effects on cellular function. Studies have shown that the compound is relatively stable under standard laboratory conditions, with a half-life of several days . Over extended periods, it can undergo degradation, leading to the formation of various by-products. These by-products can have different effects on cellular function, and their accumulation over time can influence the overall impact of this compound on cells.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can have minimal effects on cellular function, while at higher doses, it can induce significant changes in cellular metabolism and gene expression . Toxic or adverse effects have been observed at very high doses, including oxidative stress, cellular damage, and apoptosis. These findings highlight the importance of dosage optimization in experimental studies involving this compound.

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily those related to the degradation of aromatic compounds . It interacts with enzymes such as nitroreductases and dehydrogenases, which facilitate its conversion into various metabolites. These metabolic pathways are essential for the detoxification and elimination of this compound from the body, and any disruption in these pathways can lead to the accumulation of the compound and its metabolites, potentially causing toxic effects.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These transporters facilitate the uptake of the compound into cells, where it can exert its biochemical effects. Additionally, binding proteins can influence the localization and accumulation of this compound within specific cellular compartments, thereby affecting its activity and function.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound is primarily localized in the cytoplasm, where it interacts with various enzymes and proteins . It can also be transported to other cellular compartments, such as the mitochondria and nucleus, where it can influence mitochondrial function and gene expression. The localization of this compound is regulated by specific targeting signals and post-translational modifications, which direct the compound to its appropriate cellular destinations.

Synthesis routes and methods

Procedure details

A mixture of 77.7 gm (0.453 mol) of 2-chloro-6-nitro-toluene, 190 gm (1.2 mol) of potassium permanganate, 500 ml of 1 N potassium hydroxide and 4 liters of water was heated for 8.5 hours at 100° C. After standing overnight, 25 gm (0.16 mol) of potassium permanganate were added, and the reaction mixture was heated for 2.5 hours more at 100° C. The unreacted starting material was distilled off by steam distillation. The remaining reaction solution was filtered, the filter cake was washed with hot water, and the combined filtrates were evaporated to about 750 ml. After acidifying with hydrochloric acid a precipitate was obtained, which was filtered off and dried.